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Compound of Interest

Compound Name: Swietemahalactone

Cat. No.: B12374289 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Swietemahalactone, a limonoid found in Swietenia mahagoni. While a specific Safety Data

Sheet (SDS) for Swietemahalactone is not readily available, this guide synthesizes general

principles for the safe handling and disposal of related chemical compounds and laboratory

waste. It is imperative to treat Swietemahalactone as a potentially hazardous substance due

to its biological activity.

Core Safety Principles
Given that extracts of Swietenia mahagoni and related triterpenoids have demonstrated

cytotoxic, antifungal, and insecticidal properties, Swietemahalactone should be handled with

care.[1][2][3][4][5] All laboratory personnel must adhere to standard safety protocols, including

the use of personal protective equipment (PPE) such as safety goggles, gloves, and lab coats.

[6][7][8]

Quantitative Data Summary
As no specific SDS for Swietemahalactone was identified, quantitative data regarding its

specific toxicity (e.g., LD50) and environmental hazards are not available. The following table

summarizes general hazard information for analogous compounds and extracts.
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Data Point Value/Classification Source/Compound Class

Acute Toxicity
Assume harmful if swallowed,

inhaled, or in contact with skin.

General principle for bioactive

compounds

Carcinogenicity Suspected of causing cancer.
Based on data for similar

compounds[1]

Reproductive Toxicity
May damage fertility or the

unborn child.

Based on data for similar

compounds[1]

Environmental Hazard
Avoid release to the

environment.

General principle for bioactive

compounds

Disposal Workflow
The proper disposal of Swietemahalactone waste is critical to ensure personnel safety and

environmental protection. The following workflow outlines the necessary steps for compliant

disposal.

Waste Generation & Segregation

Waste Containment & Labeling

Storage & Disposal
Swietemahalactone Waste Generated Segregate Waste Streams

(Solid vs. Liquid)

Place solid waste in a
clearly labeled, sealed container.

Place liquid waste in a
leak-proof, labeled container.

Label with 'Hazardous Waste'
and full chemical name.

Store in a designated
hazardous waste accumulation area.

Arrange for disposal by a
certified hazardous waste contractor.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Swietemahalactone waste.

Experimental Protocols for Disposal

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://digitalcommons.usu.edu/cee_facpub/3804/
https://digitalcommons.usu.edu/cee_facpub/3804/
https://www.benchchem.com/product/b12374289?utm_src=pdf-body
https://www.benchchem.com/product/b12374289?utm_src=pdf-body-img
https://www.benchchem.com/product/b12374289?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12374289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


As no specific neutralization protocols for Swietemahalactone are documented, disposal

should follow standard procedures for chemical hazardous waste.

Solid Waste Disposal:

Collection: Collect solid waste, including contaminated consumables (e.g., gloves, paper

towels), in a dedicated, durable, and sealable container.[9]

Labeling: Clearly label the container with "Hazardous Waste" and "Swietemahalactone."[9]

Storage: Store the sealed container in a designated hazardous waste storage area, away

from incompatible materials.

Disposal: Arrange for pickup and disposal by a certified hazardous waste management

company in accordance with local, state, and federal regulations.[9]

Liquid Waste Disposal:

Collection: Collect liquid waste containing Swietemahalactone in a leak-proof, screw-cap

container that is compatible with the solvent used.

Labeling: Label the container with "Hazardous Waste," "Swietemahalactone," and the name

of the solvent(s).

Storage: Store the sealed container in secondary containment within a designated

hazardous waste storage area.

Disposal: Do not pour liquid waste down the drain.[10] Arrange for disposal through a

certified hazardous waste contractor.

Signaling Pathway of Biological Activity
While the precise signaling pathways affected by Swietemahalactone are a subject of ongoing

research, many triterpenoids are known to induce apoptosis (programmed cell death) in cancer

cells through the intrinsic pathway. The following diagram illustrates a generalized pathway.
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Caption: Generalized intrinsic apoptosis pathway potentially induced by Swietemahalactone.

Disclaimer
The information provided in this document is based on general principles of laboratory safety

and hazardous waste management, as a specific Safety Data Sheet for Swietemahalactone
was not found. All laboratory personnel are responsible for complying with the hazardous waste

regulations set forth by their institution and local authorities. Always consult with your
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institution's Environmental Health and Safety (EHS) department for specific guidance on

hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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